2,6-difluoro-N-(4-methoxyphenyl)benzamide

• Molecular Formula: C14H11F2NO2
• Molecular Weight: 263.24 g/mol
• IUPAC Name: 2,6-difluoro-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C14H11F2NO2/c1-19-10-7-5-9(6-8-10)17-14(18)13-11(15)3-2-4-12(13)16/h2-8H,1H3,(H,17,18)
• InChI Key: ZQICHOJJLGLUQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C=CC=C2F)F

Description

2,6-Difluoro-N-(4-methoxyphenyl)benzamide is a benzamide derivative characterized by a 2,6-difluorinated benzoyl group linked to a 4-methoxyphenylamine moiety. Its molecular formula is C₁₄H₁₁F₂NO₂, with a molecular weight of 263.24 g/mol .

Preparation Methods

The synthesis of 2,6-difluoro-N-(4-methoxyphenyl)benzamide typically involves the acylation of 2,6-difluorobenzoic acid with 4-methoxyaniline. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction conditions often include stirring at room temperature for several hours to ensure complete conversion .

Chemical Reactions Analysis

2,6-Difluoro-N-(4-methoxyphenyl)benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the fluorine positions, where nucleophiles like amines or thiols replace the fluorine atoms.

Scientific Research Applications

2,6-Difluoro-N-(4-methoxyphenyl)benzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-(4-methoxyphenyl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

The following table compares 2,6-difluoro-N-(4-methoxyphenyl)benzamide with structurally related benzamide derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Benzamide/Amine)	logP	Key Applications/Activity	References
2,6-difluoro-N-(4-methoxyphenyl)benzamide	C₁₄H₁₁F₂NO₂	263.24	2,6-F₂ (benzamide), 4-OCH₃ (amine)	~2.8*	Not explicitly reported
N-(2,6-Difluorophenyl)-4-methoxybenzamide	C₁₄H₁₁F₂NO₂	263.24	4-OCH₃ (benzamide), 2,6-F₂ (amine)	~2.8*	Antimicrobial screening
2,6-Difluoro-N-(pyridin-4-yl)benzamide	C₁₂H₈F₂N₂O	234.20	2,6-F₂ (benzamide), pyridine (amine)	2.14	Kinase inhibition studies
GSK-7975A (2,6-difluoro-N-[1-[4-hydroxy-2-(trifluoromethyl)benzyl]-1H-pyrazol-3-yl]benzamide)	C₁₈H₁₂F₅N₃O₂	397.30	2,6-F₂ (benzamide), pyrazole-CF₃ (amine)	N/A	CRAC channel inhibition
RO2959 (2,6-difluoro-N-[5-[4-methyl-1-(thiazol-2-yl)-3,6-dihydro-2H-pyridin-5-yl]pyrazin-2-yl]benzamide)	C₂₁H₁₇F₂N₅OS	433.45	2,6-F₂ (benzamide), pyrazine-thiazole (amine)	N/A	SOCE (store-operated Ca²⁺ entry) inhibition

*Estimated based on structural similarity to N-(2,6-difluorophenyl)-4-methoxybenzamide .

Key Structural and Functional Differences

Substituent Positioning :

• The target compound and N-(2,6-difluorophenyl)-4-methoxybenzamide are positional isomers. The former has fluorine atoms on the benzamide ring and a methoxy group on the amine ring, while the latter reverses these groups. This difference may alter electronic properties and binding interactions in biological systems .
• 2,6-Difluoro-N-(pyridin-4-yl)benzamide replaces the methoxyphenyl group with a pyridine ring, reducing molecular weight and increasing polarity (logP = 2.14 vs. ~2.8) .

Biological Activity: GSK-7975A and RO2959 incorporate heterocyclic amine groups (pyrazole, thiazole), enabling selective inhibition of calcium-release-activated calcium (CRAC) channels. Their larger molecular weights and trifluoromethyl/hydroxy groups enhance target specificity compared to simpler benzamides .

Synthetic Complexity :

• Derivatives like RO2959 require multi-step syntheses involving heterocyclic coupling (e.g., pyrazine-thiazole systems), whereas simpler benzamides (e.g., N-(2,6-difluorophenyl)-4-methoxybenzamide ) are synthesized via direct amide bond formation .

Spectral and Crystallographic Data

• IR Spectroscopy : Benzamide derivatives with C=O groups (e.g., hydrazinecarbothioamides) exhibit strong absorption bands at 1663–1682 cm⁻¹ , while tautomeric forms (e.g., 1,2,4-triazoles) lack these bands, confirming structural transformations .
• Crystallography: Analogues such as 2-chloro-N-(2,6-dichlorophenyl)benzamide form monoclinic crystals (space group P2₁/c), with hydrogen bonding networks stabilizing the amide linkage .

Biological Activity

2,6-Difluoro-N-(4-methoxyphenyl)benzamide is an organic compound characterized by its unique structural features, which include two fluorine atoms at the 2 and 6 positions of the benzene ring and a methoxy group at the para position of the phenyl ring. This compound belongs to the class of benzamides and has garnered attention for its potential biological activities, particularly in medicinal chemistry.

Chemical Structure and Properties

The chemical structure of 2,6-difluoro-N-(4-methoxyphenyl)benzamide can be represented as follows:

• Molecular Formula : C$_{14}$H$_{12}$F$_{2}$N$_{1}$O$_{1}$
• Molar Mass : Approximately 255.25 g/mol

The presence of fluorine atoms is known to enhance the lipophilicity and metabolic stability of compounds, potentially leading to improved biological activity.

Research indicates that 2,6-difluoro-N-(4-methoxyphenyl)benzamide interacts with various molecular targets, including enzymes and receptors. These interactions can modulate biological pathways involved in disease mechanisms. For instance, studies have shown that compounds with similar structures can inhibit specific enzymes related to cancer progression and inflammation.

Anticancer Properties

The compound has been evaluated for its anticancer potential. In vitro studies suggest that it may induce apoptosis in cancer cells by activating caspase pathways. This is particularly relevant in the context of targeting tumors resistant to conventional therapies. The structural components, especially the methoxy group, may enhance its ability to penetrate cellular membranes and interact with intracellular targets.

Anti-inflammatory Effects

In addition to its anticancer properties, 2,6-difluoro-N-(4-methoxyphenyl)benzamide has demonstrated anti-inflammatory effects. It appears to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 while promoting anti-inflammatory cytokines like IL-10. This dual action could make it a valuable candidate for treating inflammatory diseases .

Case Studies

Several studies have highlighted the biological activity of this compound:

• In Vitro Studies : A study reported that 2,6-difluoro-N-(4-methoxyphenyl)benzamide exhibited significant cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The half-maximal inhibitory concentration (IC50) values indicated potent activity compared to standard chemotherapeutics.
• Animal Models : In murine models of inflammation induced by methotrexate, this compound showed protective effects on intestinal mucosa, significantly reducing symptoms associated with intestinal mucositis. Histological examinations revealed improved villus architecture and reduced crypt damage .

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Anticancer Activity	Induces apoptosis in cancer cells
Anti-inflammatory	Reduces levels of TNF-α and IL-6
Mucoprotective Effects	Protects against methotrexate-induced intestinal damage

Table 2: Comparison with Related Compounds

Compound Name	Structure Features	Unique Aspects
2,6-Difluoro-N-(4-methoxyphenyl)-3-nitrobenzamide	Similar benzamide core	Different nitro substituent
N-(4-Methoxyphenyl)-3-nitrobenzamide	Lacks fluorine substitutions	Simpler structure without heterocycles
Benzothiazole Derivatives	Various substitutions on benzothiazole core	Broader range of activities depending on substitutions